Cas no 108203-17-4 (2-Pyridinamine, N-cyclooctyl-5-nitro-)

• Product Name: 2-Pyridinamine, N-cyclooctyl-5-nitro-
• CAS No: 108203-17-4
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 1185481
• PubChem ID: 596455
• Update Time: 2025-04-20

2-Pyridinamine, N-cyclooctyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-cyclooctyl-5-nitro-
• N-cyclooctyl-5-nitropyridin-2-amine
• HCDCUCIGHWMYFX-UHFFFAOYSA-N
• COANP
• 2-cyclooctylamino-5-nitropyridine
• N-Cyclooctyl-5-nitro-2-pyridinamine #
• AKOS008858917
• DTXSID70344387
• 2-(Cyclo-octylamino)-5-nitropyridine
• SCHEMBL1473102
• 108203-17-4

• Inchi： 1S/C13H19N3O2/c17-16(18)12-8-9-13(14-10-12)15-11-6-4-2-1-3-5-7-11/h8-11H,1-7H2,(H,14,15)
• InChI Key： HCDCUCIGHWMYFX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)NC1CCCCCCC1)=O

Computed Properties

• Exact Mass: 249.14787
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 68.06